Cas no 864927-14-0 (ethyl 3-cyano-2-(2-phenylacetamido)-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate)

• Product Name: ethyl 3-cyano-2-(2-phenylacetamido)-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate
• CAS No: 864927-14-0
• MF: C₁₉H₁₉N₃O₃S
• MW: 369.43746304512
• CID: 6293284
• PubChem ID: 3316497
• Update Time: 2025-05-23

ethyl 3-cyano-2-(2-phenylacetamido)-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-cyano-2-(2-phenylacetamido)-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate
• ethyl 3-cyano-2-[(2-phenylacetyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-6-carboxylate
• F1298-0396
• ethyl 3-cyano-2-(2-phenylacetamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate
• AKOS024604465
• 864927-14-0
• ethyl 3-cyano-2-(2-phenylacetamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate

• Inchi： 1S/C19H19N3O3S/c1-2-25-19(24)22-9-8-14-15(11-20)18(26-16(14)12-22)21-17(23)10-13-6-4-3-5-7-13/h3-7H,2,8-10,12H2,1H3,(H,21,23)
• InChI Key： UNFHKLGKPIGWLY-UHFFFAOYSA-N
• SMILES： S1C(=C(C#N)C2=C1CN(C(=O)OCC)CC2)NC(CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 369.11471265g/mol
• Monoisotopic Mass: 369.11471265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 111Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on ethyl 3-cyano-2-(2-phenylacetamido)-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate

Ethyl 3-Cyano-2-(2-Phenylacetamido)-4H,5H,6H,7H-Thieno[2,3-c]Pyridine-6-Carboxylate: A Comprehensive Overview

Ethyl 3-cyano-2-(2-phenylacetamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate (CAS No. 864927-14-0) is a complex organic compound with a unique structural composition that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of thienopyridines, which are known for their diverse biological activities and potential therapeutic applications. The molecule's structure incorporates a thieno[2,3-c]pyridine ring system, a cyano group at position 3, an ethyl ester group at position 6, and a 2-phenylacetamido substituent at position 2. These structural features contribute to its intriguing chemical properties and biological functions.

The thieno[2,3-c]pyridine core of this compound is a fused bicyclic system consisting of a thiophene ring fused to a pyridine ring. This arrangement imparts aromaticity and conjugation to the molecule, enhancing its stability and reactivity. The cyano group (-CN) at position 3 is an electron-withdrawing group that can influence the electronic properties of the molecule, potentially affecting its interaction with biological targets. The ethyl ester group (-COOEt) at position 6 introduces an ester functionality, which can play a role in solubility and bioavailability. Additionally, the 2-phenylacetamido group (-NHCOCH₂Ph) at position 2 introduces an amide linkage with a phenethyl substituent, which may contribute to hydrogen bonding capabilities and interactions with biological systems.

Recent studies have highlighted the potential of thienopyridine derivatives as modulators of various cellular pathways and targets. For instance, research has shown that certain thienopyridines exhibit anti-inflammatory, anti-cancerous, and neuroprotective activities. Ethyl 3-cyano-2-(2-phenylacetamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate has been investigated for its ability to inhibit key enzymes involved in inflammatory processes. In vitro assays have demonstrated its potential to suppress cyclooxygenase (COX) activity and reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that this compound could be a promising candidate for the development of anti-inflammatory therapeutics.

Furthermore, this compound has been explored for its anti-proliferative effects against various cancer cell lines. Studies have shown that it can induce apoptosis in cancer cells by modulating mitochondrial function and activating caspase pathways. The presence of the cyano group and the phenylacetamido substituent appears to enhance its cytotoxicity against cancer cells while sparing normal cells to some extent. These observations underscore its potential as an anti-cancer agent warranting further preclinical evaluation.

In addition to its therapeutic potential, ethyl 3-cyano-2-(2-phenylacetamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate has also been studied for its role in neuroprotection. Research indicates that this compound may exert neuroprotective effects by mitigating oxidative stress and reducing glutamate-induced excitotoxicity in neuronal cells. Its ability to scavenge reactive oxygen species (ROS) and inhibit N-methyl-D-aspartate (NMDA) receptors suggests that it could be beneficial in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The synthesis of ethyl 3-cyano-2-(2-phenylacetamido)-4H,5H,6H7-thieno[2,c]pyridine-carboxlate involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Key steps include the formation of the thienopyridine core through cyclization reactions followed by functionalization with the cyano group and phenylethoxy carbonylamine substituents. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to characterize the final product.

From an analytical standpoint,the compound's physicochemical properties,such as solubility,molecular weight,and logP value,determine its pharmacokinetic profile.In silico modeling studies have predicted favorable absorption,distribution,meterization,and excretion (ADME) properties for this compound,suggesting that it may exhibit suitable bioavailability when administered orally.However,further experimental validation is required to confirm these predictions.

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